Cas no 1807135-88-1 (Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate
• CAS No: 1807135-88-1
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• CID: 4884812
• Update Time: 2025-07-25

Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate

• Inchi： 1S/C9H7F3N2O4/c1-18-6(15)2-4-7(8(11)12)5(10)3-13-9(4)14(16)17/h3,8H,2H2,1H3
• InChI Key： HQFGMILDSNEJJY-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C(CC(=O)OC)=C1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate

Recent Advances in the Study of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate (CAS: 1807135-88-1)

Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate (CAS: 1807135-88-1) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, making it a subject of considerable scientific interest.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of the fluorination step, a critical stage in the synthesis of this compound. The study reported a yield improvement of approximately 15% compared to traditional methods, highlighting the importance of catalytic innovation in the production of fluorinated pyridines.

In terms of biological activity, Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate has been investigated for its potential as a kinase inhibitor. Kinases are key targets in the treatment of various cancers, and the fluorinated pyridine scaffold has been shown to exhibit selective inhibition against certain kinase isoforms. A recent preclinical study indicated that derivatives of this compound demonstrated potent activity against EGFR (Epidermal Growth Factor Receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest that further development of this compound could lead to novel therapeutic agents for oncology.

Another area of research has explored the agrochemical applications of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate. Its structural features, particularly the difluoromethyl group, contribute to its stability and bioavailability, making it a candidate for use in crop protection. A 2022 study in the Journal of Agricultural and Food Chemistry reported that this compound exhibited significant herbicidal activity against broadleaf weeds, with minimal toxicity to non-target species. This dual functionality—both therapeutic and agrochemical—underscores the versatility of fluorinated pyridines in modern science.

Despite these advancements, challenges remain in the large-scale production and application of Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate. Issues such as cost-effectiveness, environmental impact, and regulatory approval are critical considerations for its commercialization. Ongoing research aims to address these challenges by developing greener synthetic routes and conducting comprehensive toxicity studies. Collaborative efforts between academia and industry will be essential to translate these scientific discoveries into practical solutions.

In conclusion, Methyl 4-(difluoromethyl)-5-fluoro-2-nitropyridine-3-acetate (CAS: 1807135-88-1) represents a compelling example of how fluorinated heterocycles can drive innovation in both pharmaceuticals and agrochemicals. Its unique chemical properties and broad applicability make it a valuable subject for continued research. Future studies will likely focus on optimizing its biological activity, expanding its therapeutic and agricultural uses, and overcoming the practical barriers to its widespread adoption.